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Compound of Interest

Compound Name: 2-Chloro-5-aminophenol

CAS No.: 6358-06-1

Cat. No.: B042359 Get Quote

Executive Summary & Immediate Directives
Do not dispose of 2-Chloro-5-aminophenol down the drain or in general trash.[1]

This compound is a halogenated aromatic amine/phenol.[1] Its disposal is strictly regulated due

to the presence of the chlorine atom (risk of dioxin formation during improper combustion) and

the amino group (aquatic toxicity).[1]

Primary Disposal Path: High-Temperature Incineration (via approved hazardous waste

contractor).[1]

Waste Stream:Halogenated Organic - Solid (if powder) or Halogenated Solvent (if dissolved).

[1]

Critical Incompatibility: Isolate strictly from oxidizing agents (e.g., nitric acid, perchlorates)

and acid chlorides.

Chemical Profile & Physicochemical Hazards[1][2]
To manage this waste effectively, one must understand the molecule's dual functionality.[1] It

contains both an electron-rich amino group and a phenolic hydroxyl group, making it

susceptible to oxidation and pH-dependent solubility.[1]
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Property Data Operational Implication

Chemical Name 2-Chloro-5-aminophenol
Also known as 5-Amino-2-

chlorophenol.[1][2][3][4][5]

CAS Number 6358-06-1
Use this for waste manifest

verification.[1]

Physical State Solid (Crystalline powder)
Dust generation risk during

transfer.[1]

Molecular Formula C₆H₆ClNO
Chlorine content mandates

"Halogenated" classification.[1]

Acidity/Basicity Amphoteric (pKa ~8.[1]55)

Soluble in both strong acid and

strong base; complicates

aqueous waste treatment.[1]

Hazards (GHS)

H302 (Harmful if swallowed),

H315 (Skin Irrit.), H319 (Eye

Irrit.)[1]

PPE (Nitrile gloves, safety

glasses, N95/P100 mask) is

mandatory.

Waste Stream Segregation Logic
The most common compliance failure with this compound is misclassifying it as "Non-

Halogenated" waste.[1]

The Causality of Segregation[1]
Halogen Requirement: Because the molecule contains Chlorine (Cl), it must be incinerated

at temperatures exceeding 1,100°C with specific flue gas scrubbing to prevent the formation

of polychlorinated dibenzodioxins (PCDDs).[1] Mixing this with non-halogenated waste

(which is often used as fuel blending) can contaminate the entire fuel batch, leading to

regulatory fines and environmental release.[1]

Oxidation Risk: The amino-phenol structure is easily oxidized to quinone-imines.[1] Mixing

this waste with oxidizing acids (like Nitric Acid waste) can lead to rapid exothermic reactions

and potential drum pressurization/explosion.[1]
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Segregation Decision Tree
The following logic gate ensures the compound enters the correct waste drum.

Waste: 2-Chloro-5-aminophenol

Is the waste Solid or Liquid?

Solid (Powder/Crystals)

Solid

Liquid (Solution)

Liquid

DESTINATION:
Solid Toxic Waste

(Label: Toxic Solid, Organic, N.O.S.)

Is the solvent Halogenated?
(e.g., DCM, Chloroform)

Yes No (e.g., Methanol, DMSO)

DESTINATION:
Halogenated Solvent Waste

DESTINATION:
Halogenated Solvent Waste

(Must default to Halogenated due to solute)

Contaminates Stream

Click to download full resolution via product page

Figure 1: Decision logic for segregating 2-Chloro-5-aminophenol waste. Note that even if

dissolved in non-halogenated solvents (like Methanol), the presence of the solute renders the

entire mixture "Halogenated" for disposal purposes.

Detailed Disposal Protocol
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A. Solid Waste (Pure Compound or Contaminated
Solids)[1]

Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Avoid metal

containers as the phenol group can react with certain metals over time.[1]

Labeling:

Proper Shipping Name: Toxic solid, organic, n.o.s. (2-Chloro-5-aminophenol).[1]

UN Number:UN 2811 (Standard classification for this toxic solid unless vendor SDS

specifies otherwise).[1]

Hazard Class: 6.1.

Packing Group: III.

Procedure:

Place the solid directly into the container.[1]

Do not mix with silica gel waste unless the silica is also contaminated with halogens.[1]

Seal tightly.[1][6][7][8] Wipe the exterior with a damp paper towel (dispose of towel in the

same bin).[1]

B. Liquid Waste (Reaction Mixtures/Mother Liquor)[1]
Container: HDPE or Glass safety-coated bottle (Amber glass preferred to prevent photo-

oxidation).

Compatibility Check: Ensure the solution pH is between 4 and 10.

Why? Extremely acidic solutions (< pH 2) containing this amine can precipitate salts or

react violently if accidentally mixed with bleach/cyanide streams downstream.[1]

Labeling: Mark clearly as "HALOGENATED SOLVENT WASTE".
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List "2-Chloro-5-aminophenol" as a constituent.[1][2][3][4][5][6][9][10][11]

List the primary solvent (e.g., "Dichloromethane 95%, 2-Chloro-5-aminophenol 5%").[1]

Spill Contingency & Emergency Response
In the event of a powder spill, the primary risk is inhalation of dust and environmental

contamination.[1]

Spill Response Workflow

1. Assess Volume
(< 50g vs > 50g)

2. Don PPE
(Nitrile, Goggles, N95)

3. Wet Down
(Cover with wet paper towels

to prevent dust)

4. Scoop/Wipe
(Do not dry sweep)

5. Double Bag
(Label as Haz Waste)

6. Soap/Water Wash
(Surface Decon)

Click to download full resolution via product page

Figure 2: Immediate response workflow for solid spills.[1] The "Wet Down" step is critical to

prevent aerosolizing the toxic powder.[1]

Decontamination Solution: For final surface cleaning, use a dilute surfactant (soapy water).[1]

Avoid using bleach (Sodium Hypochlorite) immediately, as it can react with the amine group to

form chloramines (toxic gas) or complex oxidation products.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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